Cas no 16733-90-7 (1,3-thiazole-2-carbohydrazide)

• Product Name: 1,3-thiazole-2-carbohydrazide
• CAS No: 16733-90-7
• MF: C₄H₅N₃OS
• MW: 143.166998624802
• MDL: MFCD01681535
• CID: 98583
• PubChem ID: 23424176
• Update Time: 2025-04-18

1,3-thiazole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• Thiazole-2-carbohydrazide
• 1,3-thiazole-2-carbohydrazide
• 2-Thiazolecarboxylicacid, hydrazide
• THIAZOLE-2-CARBOXYLIC ACID HYDRAZIDE
• 2-Thiazolcarboxy-hydrazid
• 2-thiazolecarbohydrazide
• Thiazol-2-carbonsaeure-hydrazid
• OPJYIWMGTSMLKB-UHFFFAOYSA-N
• 16733-90-7
• EN300-306584
• AKOS006276494
• SCHEMBL455410
• FT-0734357
• AS-40838
• AB09732
• SY065688
• CS-0215890
• J-524907
• thiazolecarbohydrazide
• 2-Thiazolecarboxylic acid, hydrazide
• J-010355
• DTXSID40633957
• A810853
• MFCD01681535
• DB-064643

• MDL： MFCD01681535
• Inchi： 1S/C4H5N3OS/c5-7-3(8)4-6-1-2-9-4/h1-2H,5H2,(H,7,8)
• InChI Key： OPJYIWMGTSMLKB-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(NN)=O

Computed Properties

• Exact Mass: 143.01500
• Monoisotopic Mass: 143.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.437
• Refractive Index: 1.626
• PSA: 96.25000
• LogP: 0.83780